(E,E,E)-2,6,10-trimethyldodeca-2,6,9,11-tetraen-1-al
(E,E,E)-2,6,10-trimethyldodeca-2,6,9,11-tetraen-1-al
Alpha-Sinensal, also known as Α-sinensal, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Alpha-Sinensal is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, Alpha-sinensal is primarily located in the membrane (predicted from logP) and cytoplasm.
Alpha-Sinensal is a sesquiterpenoid.
Alpha-Sinensal is a sesquiterpenoid.
Brand Name:
Vulcanchem
CAS No.:
17909-77-2
VCID:
VC0100234
InChI:
InChI=1S/C15H22O/c1-5-13(2)8-6-9-14(3)10-7-11-15(4)12-16/h5,8-9,11-12H,1,6-7,10H2,2-4H3/b13-8+,14-9+,15-11+
SMILES:
CC(=CCC=C(C)C=C)CCC=C(C)C=O
Molecular Formula:
C15H22O
Molecular Weight:
218.33 g/mol
(E,E,E)-2,6,10-trimethyldodeca-2,6,9,11-tetraen-1-al
CAS No.: 17909-77-2
Main Products
VCID: VC0100234
Molecular Formula: C15H22O
Molecular Weight: 218.33 g/mol
CAS No. | 17909-77-2 |
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Product Name | (E,E,E)-2,6,10-trimethyldodeca-2,6,9,11-tetraen-1-al |
Molecular Formula | C15H22O |
Molecular Weight | 218.33 g/mol |
IUPAC Name | (2E,6E,9E)-2,6,10-trimethyldodeca-2,6,9,11-tetraenal |
Standard InChI | InChI=1S/C15H22O/c1-5-13(2)8-6-9-14(3)10-7-11-15(4)12-16/h5,8-9,11-12H,1,6-7,10H2,2-4H3/b13-8+,14-9+,15-11+ |
Standard InChIKey | PFSTYGCNVAVZBK-JQGMZEBDSA-N |
Isomeric SMILES | C/C(=C\C/C=C(\C)/C=C)/CC/C=C(\C)/C=O |
SMILES | CC(=CCC=C(C)C=C)CCC=C(C)C=O |
Canonical SMILES | CC(=CCC=C(C)C=C)CCC=C(C)C=O |
Description | Alpha-Sinensal, also known as Α-sinensal, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Alpha-Sinensal is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, Alpha-sinensal is primarily located in the membrane (predicted from logP) and cytoplasm. Alpha-Sinensal is a sesquiterpenoid. |
PubChem Compound | 5281534 |
Last Modified | Nov 11 2021 |
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